3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide

• Molecular Formula: C27H28ClN3O3
• Molecular Weight: 478 g/mol
• IUPAC Name: 3-chloro-4-ethoxy-N-[4-[4-(2-methylbenzoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C27H28ClN3O3/c1-3-34-25-13-8-20(18-24(25)28)26(32)29-21-9-11-22(12-10-21)30-14-16-31(17-15-30)27(33)23-7-5-4-6-19(23)2/h4-13,18H,3,14-17H2,1-2H3,(H,29,32)
• InChI Key: NXOMUUGQXBZPPI-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4C)Cl

Description

3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide, also known as CEP-1347, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in neurodegenerative diseases.

Mechanism of Action

3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide exerts its neuroprotective effects by inhibiting the activation of JNK, a key signaling pathway involved in neuronal apoptosis. JNK is activated in response to various stress stimuli, including oxidative stress and neuroinflammation, and can lead to the activation of downstream apoptotic pathways. By inhibiting JNK activation, 3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide can prevent neuronal apoptosis and promote neuronal survival.
Biochemical and Physiological Effects
3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases by reducing neuronal apoptosis and promoting neuronal survival. It has also been shown to improve motor function and reduce neuroinflammation in animal models of Parkinson's disease. In addition, 3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β).

Advantages and Limitations for Lab Experiments

One of the advantages of 3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide is its high specificity for JNK inhibition, which reduces the risk of off-target effects. In addition, 3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide has been shown to have good pharmacokinetic properties, including good oral bioavailability and brain penetration. However, one of the limitations of 3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide is its relatively low potency, which may limit its therapeutic efficacy in vivo.

Future Directions

For 3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide research include the development of more potent JNK inhibitors based on the 3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide scaffold, as well as the investigation of combination therapies that target multiple signaling pathways involved in neurodegenerative diseases. In addition, further studies are needed to elucidate the long-term safety and efficacy of 3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide in clinical trials.

Synthesis Methods

The synthesis of 3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide involves a series of chemical reactions, starting with the preparation of 4-(2-methylbenzoyl)piperazine. This intermediate is then reacted with 3-chloro-4-ethoxybenzoyl chloride to form 3-chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide. The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide has been extensively studied for its potential therapeutic applications in neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. It has been shown to have neuroprotective effects by inhibiting the activation of c-Jun N-terminal kinase (JNK), a key signaling pathway involved in neuronal apoptosis. 3-Chloro-4-ethoxy-N-{4-[4-(2-methylbenzoyl)piperazin-1-YL]phenyl}benzamide has also been shown to improve motor function and reduce neuroinflammation in animal models of Parkinson's disease.